2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide

• IUPAC Name: 2-methyl-N-[3-[methyl(methylsulfonyl)amino]phenyl]propanamide
• InChI: InChI=1S/C12H18N2O3S/c1-9(2)12(15)13-10-6-5-7-11(8-10)14(3)18(4,16)17/h5-9H,1-4H3,(H,13,15)
• InChI Key: PVRIXCJJLGGIRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC(=CC=C1)N(C)S(=O)(=O)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide, also known as MSMP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MSMP is a derivative of 3-amino-N-methylbenzamide and is used as a reagent in the synthesis of various compounds.

Mechanism of Action

The mechanism of action of 2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide is not well understood. However, it is believed to act as a nucleophile in reactions with electrophilic compounds. This compound has also been shown to inhibit the activity of HDAC enzymes, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity in cell culture studies. This compound has also been shown to inhibit the growth of cancer cells, although the mechanism of this effect is not well understood.

Advantages and Limitations for Lab Experiments

One advantage of 2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide is its ease of synthesis. It can be synthesized in a few steps from commercially available starting materials. This compound is also relatively inexpensive compared to other reagents used in organic synthesis. One limitation of this compound is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research involving 2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide. One area of interest is the development of novel HDAC inhibitors using this compound as a starting material. Another area of interest is the development of compounds that target GPR40 for the treatment of diabetes and other metabolic disorders. Additionally, this compound could be used as a building block in the synthesis of other bioactive compounds. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide involves the reaction of 3-amino-N-methylbenzamide with methylsulfonyl chloride in the presence of a base. The resulting intermediate is then reacted with 2-bromo-2-methylpropanoic acid to form this compound. The overall reaction scheme is shown below:

Scientific Research Applications

2-methyl-N-{3-[methyl(methylsulfonyl)amino]phenyl}propanamide has been used as a reagent in the synthesis of various compounds, including inhibitors of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and other conditions. This compound has also been used in the synthesis of compounds that target the G protein-coupled receptor 40 (GPR40), which is involved in the regulation of insulin secretion.